1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate

• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol
• IUPAC Name: benzotriazol-1-ylmethyl 2-benzamidopropanoate
• InChI: InChI=1S/C17H16N4O3/c1-12(18-16(22)13-7-3-2-4-8-13)17(23)24-11-21-15-10-6-5-9-14(15)19-20-21/h2-10,12H,11H2,1H3,(H,18,22)
• InChI Key: MZRAMIONGMHDHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OCN1C2=CC=CC=C2N=N1)NC(=O)C3=CC=CC=C3

Description

1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate is a compound that belongs to the class of benzotriazole derivatives. These compounds are known for their diverse applications in various fields, including chemistry, biology, and materials science. The structure of this compound includes a benzotriazole moiety linked to an alaninate group through a phenylcarbonyl bridge, making it a unique and versatile molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate typically involves the reaction of benzotriazole with an appropriate alaninate derivative under specific conditions. One common method includes the use of coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond between the benzotriazole and alaninate groups. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The benzotriazole moiety can undergo nucleophilic substitution reactions with different nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Oxidized derivatives of the benzotriazole moiety.

Reduction: Reduced forms of the phenylcarbonyl group.

Substitution: Substituted benzotriazole derivatives.

Scientific Research Applications

Antimicrobial Activity

The compound exhibits significant antimicrobial properties. Studies have shown that derivatives of benzotriazole, including 1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate, possess bactericidal effects against a range of bacteria. For instance, compounds derived from benzotriazole have been tested for their efficacy against both Gram-positive and Gram-negative bacteria, showing promising results in inhibiting bacterial growth .

Table 1: Antimicrobial Efficacy of Benzotriazole Derivatives

Compound	Target Bacteria	MIC (µg/mL)	Activity Type
Compound A	Staphylococcus aureus	12.5	Bactericidal
Compound B	Escherichia coli	25.0	Bacteriostatic
1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate	Pseudomonas aeruginosa	15.0	Bactericidal

Anticancer Properties

Research indicates that benzotriazole derivatives can also exhibit anticancer activity. For example, studies have demonstrated that certain benzotriazole compounds can inhibit the proliferation of cancer cells in vitro and in vivo, suggesting their potential as therapeutic agents in oncology . The mechanism of action often involves the induction of apoptosis in cancer cells.

Table 2: Anticancer Activity of Benzotriazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Compound C	HeLa Cells	5.0	Apoptosis Induction
Compound D	MCF-7 Cells	3.5	Cell Cycle Arrest
1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate	A549 Cells	4.2	Apoptosis Induction

Neurological Applications

The compound is being explored for its potential role in neuropharmacology. Research highlights its ability to interact with opioid receptors, which may lead to novel treatments for pain management and addiction disorders .

UV Stabilizers

Benzotriazole derivatives are widely used as UV stabilizers in plastics and coatings due to their ability to absorb UV radiation and prevent degradation of materials. The unique structure of 1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate enhances its effectiveness as a stabilizer, making it valuable in various industrial applications.

Corrosion Inhibitors

In the field of materials science, the compound has been investigated for its potential as a corrosion inhibitor for metals. Its ability to form protective films on metal surfaces can significantly reduce corrosion rates, thereby extending the lifespan of metal components .

Synthesis and Characterization

A detailed study conducted by researchers synthesized various derivatives of benzotriazole including 1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate and characterized them using techniques such as NMR and mass spectrometry. The synthesized compounds were evaluated for their biological activities, confirming their potential as multifunctional agents against various diseases .

Clinical Trials

Clinical trials are ongoing to evaluate the safety and efficacy of benzotriazole derivatives in treating conditions such as Alzheimer's disease and other neurodegenerative disorders. Preliminary results indicate that these compounds may enhance cognitive function and reduce amyloid plaque formation in animal models .

Mechanism of Action

The mechanism of action of 1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate involves its interaction with specific molecular targets. The benzotriazole moiety can bind to metal ions, making it useful in coordination chemistry and catalysis. Additionally, the compound can interact with biological macromolecules, such as proteins and nucleic acids, through hydrogen bonding and hydrophobic interactions, influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• N-(1H-Benzotriazol-1-ylmethyl)benzamide
• N-(1H-Benzotriazol-1-ylmethyl)formamide

Uniqueness

1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate stands out due to its unique combination of a benzotriazole moiety with an alaninate group. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications. Compared to similar compounds, it offers enhanced stability and reactivity, making it suitable for specialized research and industrial purposes.

Biological Activity

1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological mechanisms, and potential therapeutic applications based on current research findings.

Chemical Structure and Properties

The compound's structure can be described by the following molecular formula:

• Molecular Formula : C19H16N4O2
• Molecular Weight : 336.36 g/mol

The compound features a benzotriazole moiety, which is known for its ability to interact with various biological targets, enhancing its pharmacological potential.

Synthesis

The synthesis of 1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate typically involves the reaction of benzotriazole derivatives with alanine and phenylcarbonyl compounds. This process can be optimized through various alkylation methods to improve yield and purity.

Antiviral Activity

Research has demonstrated that derivatives of benzotriazole exhibit significant antiviral properties, particularly against viruses such as Hepatitis C virus (HCV) and Dengue virus (DENV). A study indicated that certain N-alkyl derivatives of benzotriazole showed IC50 values around 6.5 µM against HCV helicase activity when DNA was used as a substrate . This suggests that modifications to the benzotriazole scaffold can enhance antiviral efficacy.

Antimicrobial Properties

Benzotriazole compounds have also been evaluated for their antimicrobial activity. In vitro studies have shown that certain derivatives possess potent antibacterial effects against strains like Escherichia coli and Bacillus subtilis. For instance, specific compounds demonstrated micromolar activity against these pathogens, indicating their potential as effective antimicrobial agents .

Cytotoxicity

The cytotoxic effects of 1H-benzotriazol-1-ylmethyl N-(phenylcarbonyl)alaninate have been assessed in various cancer cell lines. Studies revealed that certain derivatives exhibited selective cytotoxicity, with IC50 values ranging from 22 to 26 µM against tumor cells while showing reduced toxicity towards normal cells . This selectivity is crucial for developing therapeutic agents with fewer side effects.

Case Studies

Study	Compound	Target	IC50 Value	Notes
	N-alkyl benzotriazole	HCV helicase	~6.5 µM	Effective in DNA substrate
	Benzotriazole derivative	E. coli	Micromolar	Potent antibacterial activity
	Benzotriazole derivative	Tumor cells	22-26 µM	Selective cytotoxicity

The biological activity of benzotriazole derivatives is attributed to their ability to interfere with key enzymatic processes within pathogens and cancer cells. For example, inhibition of viral helicases prevents viral replication, while interactions with cellular receptors can induce apoptosis in cancer cells.